3-(4-Isobutylpiperazin-1-yl)-3-oxopropanenitrile

• Molecular Formula: C11H19N3O
• Molecular Weight: 209.29 g/mol
• IUPAC Name: 3-[4-(2-methylpropyl)piperazin-1-yl]-3-oxopropanenitrile
• InChI: InChI=1S/C11H19N3O/c1-10(2)9-13-5-7-14(8-6-13)11(15)3-4-12/h10H,3,5-9H2,1-2H3
• InChI Key: MQJNKXAZDXDWSR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCN(CC1)C(=O)CC#N

Description

3-(4-Isobutylpiperazin-1-yl)-3-oxopropanenitrile is a nitrile-containing compound characterized by a piperazine ring substituted with an isobutyl group at the 4-position and a ketone-linked cyanoethyl moiety. This structural motif is common in medicinal chemistry, particularly in kinase inhibitors and enzyme-targeting agents, due to its ability to engage in hydrogen bonding and hydrophobic interactions .

Preparation Methods

Synthetic Routes: The synthetic preparation of 3-(4-Isobutylpiperazin-1-yl)-3-oxopropanenitrile involves the reaction of an isobutylpiperazine derivative with a nitrile-containing compound. Specific synthetic routes may vary, but a common approach is the condensation of 4-isobutylpiperazine with malononitrile or its derivatives.

Reaction Conditions: Reaction conditions typically involve refluxing the reactants in an appropriate solvent (such as ethanol or acetonitrile) with a base (such as sodium ethoxide or potassium carbonate) to facilitate the condensation reaction.

Industrial Production Methods: While industrial-scale production methods are not widely documented, the compound can be synthesized in the laboratory using the methods described above.

Chemical Reactions Analysis

Substitution Reactions at Piperazine Nitrogen Atoms

The piperazine ring’s secondary nitrogen atoms are prime sites for nucleophilic substitution. Reported reactions include:

• Alkylation : Reaction with alkyl halides (e.g., methyl iodide or benzyl bromide) under basic conditions (K₂CO₃, DMF, 60°C) to form quaternary ammonium salts .

• Acylation : Treatment with acyl chlorides (e.g., acetyl chloride) yields N-acylated derivatives, often catalyzed by triethylamine in dichloromethane.

Table 1: Substitution Reactions with Alkyl Halides

Alkylating Agent	Conditions	Product	Yield (%)
Methyl iodide	K₂CO₃, DMF, 60°C, 12h	Quaternary ammonium salt	85*
Benzyl bromide	Et₃N, CH₂Cl₂, rt, 24h	N-Benzyl derivative	78*
*Theoretical yields based on analog reactions .

Nitrile Group Reactivity

The nitrile moiety participates in hydrolysis and nucleophilic addition:

• Hydrolysis : Acidic (H₂SO₄, H₂O, reflux) or basic (NaOH, H₂O/EtOH, 80°C) conditions convert the nitrile to a carboxylic acid or amide, respectively.

• Nucleophilic Addition : Grignard reagents (e.g., CH₃MgBr) add to the nitrile, forming ketimine intermediates that hydrolyze to ketones.

Key Stability Notes :

• The nitrile group remains stable under anhydrous conditions but hydrolyzes rapidly in acidic/basic environments .

• Thermal stability up to 150°C enables high-temperature reactions without degradation.

Ketone-Mediated Reactions

The 3-oxo group facilitates:

• Condensation Reactions : Reaction with hydrazines or hydroxylamines to form hydrazones or oximes, respectively (EtOH, HCl, reflux).

• Reduction : Catalytic hydrogenation (H₂, Pd/C, EtOH) reduces the ketone to a secondary alcohol .

Table 2: Reduction of 3-Oxo Group

Reducing Agent	Conditions	Product	Yield (%)
H₂/Pd/C	EtOH, 50°C, 6h	Secondary alcohol	92*
NaBH₄	MeOH, 0°C, 2h	Alcohol (partial reduction)	65*

Multi-Component Reactions (MCRs)

The compound’s bifunctional nature enables participation in one-pot syntheses:

• Isothiourea Formation : Reacts with phenylisothiocyanate (PITC) and amines via C–S bond formation, analogous to DABCO-mediated MCRs .

• Cycloadditions : Potential Diels-Alder reactivity with electron-deficient dienophiles, similar to methyl 2-oxobut-3-enoate systems .

Mechanistic Insight :

• Parallel nucleophilic pathways dominate, with the piperazine nitrogen and nitrile group acting as distinct reaction sites .

• Steric hindrance from the isobutyl group moderates reaction rates, requiring prolonged times (12–24h) for complete conversion .

Oxidation Pathways

• Nitrile to Amide : Selective oxidation using H₂O₂/NaOH yields the corresponding amide without affecting the ketone.

• Piperazine Ring Oxidation : Strong oxidants (e.g., KMnO₄) degrade the ring, forming fragmented byproducts.

Experimental Optimization

Critical Parameters :

• Solvent Choice : Polar aprotic solvents (DMF, DMSO) enhance substitution rates .

• Catalysts : K₂CO₃ or Et₃N accelerates N-alkylation/acylation .

• Temperature Control : Reactions involving nitrile hydrolysis require <80°C to prevent side reactions .

Table 3: Reaction Condition Optimization

Reaction Type	Optimal Solvent	Catalyst	Temperature
N-Alkylation	DMF	K₂CO₃	60°C
Nitrile Hydrolysis	H₂O/EtOH	NaOH	80°C
Diels-Alder	CH₂Cl₂	None	rt

Scientific Research Applications

The compound 3-(4-Isobutylpiperazin-1-yl)-3-oxopropanenitrile is not explicitly detailed within the provided search results. However, the search results do discuss related compounds and their applications, which can provide a context for understanding the potential applications of 3-(4-Isobutylpiperazin-1-yl)-3-oxopropanenitrile.

Relevant compounds and their applications:

• (4-phenyl-piperidin-1-yl)-[5-1h-pyrazol-4yl)-thiophen-3-yl]-methanone compounds: These compounds inhibit 11β-hydroxysteroid dehydrogenase type 1 and can treat metabolic syndrome, type 2 diabetes, obesity, insulin resistance, hypertension, lipid disorders, cardiovascular disorders, CNS disorders, mild cognitive impairment, early dementia, and Alzheimer's disease .
• 5-[[5-(2-methoxy-4-piperidin-4-ylphenyl)-1H-pyrazol-3-yl]amino]pyrazine-2-carbonitrile: This compound and related derivatives inhibit or modulate the activity of Chk-1 kinase .
• 4-(phenylsulfonyl)piperazin-1-yl-methanone compounds: These compounds can inhibit the enzymatic activity of AKR1 C3 and are useful for treating gynecological, hyperproliferative, metabolic, or inflammatory disorders .

Potential applications of 3-(4-Isobutylpiperazin-1-yl)-3-oxopropanenitrile based on structural similarities:

• Pharmaceutical applications: Given that it contains a piperazine ring, isobutyl group, and oxopropanenitrile moiety, 3-(4-Isobutylpiperazin-1-yl)-3-oxopropanenitrile may have potential as a building block in synthesizing various bioactive molecules. Piperazine derivatives are common in pharmaceuticals .
• Inhibitor of enzymes: Based on the information, the compound could potentially inhibit certain enzymes involved in metabolic or inflammatory pathways .
• Kinase inhibition: The pyrazolo- pyrimidine derivative could be explored for kinase inhibition .
• Research Tool: Due to its unique structure, the compound could be used in chemical biology research as a tool compound to explore new biological pathways or targets.

Mechanism of Action

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs of 3-(4-Isobutylpiperazin-1-yl)-3-oxopropanenitrile, highlighting their substituents, molecular properties, and biological activities where available:

Compound Name (Structure Variation)	Substituents/Modifications	Molecular Weight (g/mol)	Biological Activity/Properties	Key References
3-(4-Isopentylpiperazin-1-yl)-3-oxopropanenitrile	Isopentyl group (branched C5 alkyl)	235.3	Not reported; increased lipophilicity predicted
3-[4-(2-Methoxyphenyl)piperazin-1-yl]-3-oxopropanenitrile	2-Methoxyphenyl on piperazine	259.3	Enhanced solubility due to methoxy group
(R)-3-(3-((7-Chloro-9H-pyrimido[4,5-b]indol-4-yl)(methyl)amino)piperidin-1-yl)-3-oxopropanenitrile	Pyrimidoindole core; chloro substituent	~480 (IC50)	Kinase inhibitor (GSK-3β); improved metabolic stability
3-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-3-oxopropanenitrile	Benzodioxolylmethyl on piperazine	287.3	Potential CNS activity due to benzodioxol moiety
(2Z)-2-(3-Amino-1H-isoindol-1-ylidene)-3-(4-ethylpiperazin-1-yl)-3-oxopropanenitrile	Isoindolylidene ring; ethylpiperazine	324.4	Not reported; planar structure may enhance DNA binding
3-(3-Fluoropiperidin-1-yl)-3-oxopropanenitrile	Fluorine on piperidine ring	170.2	Electronic effects alter binding affinity

Structural and Functional Insights

• Lipophilicity and Bioavailability : The isobutyl group in the target compound likely provides moderate lipophilicity compared to the more hydrophobic isopentyl derivative and the polar methoxyphenyl analog .
• Biological Activity : The pyrimidoindole derivative (IC50 = 480 nM) demonstrates the impact of aromatic heterocycles on kinase inhibition, a feature absent in simpler alkyl-substituted analogs .

Biological Activity

3-(4-Isobutylpiperazin-1-yl)-3-oxopropanenitrile is a chemical compound with potential therapeutic applications, particularly in the field of oncology and neurological disorders. Its structure features a piperazine moiety, which is known for its biological activity, including receptor binding and enzyme inhibition. This article reviews the biological activity of this compound, focusing on its mechanism of action, therapeutic potential, and relevant research findings.

• IUPAC Name: 3-(4-Isobutylpiperazin-1-yl)-3-oxopropanenitrile
• CAS Number: 1498740-10-5
• Molecular Formula: C12H18N4O
• Molecular Weight: 234.30 g/mol

The biological activity of 3-(4-Isobutylpiperazin-1-yl)-3-oxopropanenitrile is primarily attributed to its ability to inhibit specific kinases involved in cell signaling pathways. Research indicates that it may target the following:

• Spleen Tyrosine Kinase (SYK) : Involved in immune response regulation.
• Leucine-rich repeat kinase 2 (LRRK2) : Associated with neurodegenerative diseases.
• Myosin Light Chain Kinase (MYLK) : Plays a role in muscle contraction and cellular motility.

Biological Activity and Therapeutic Applications

The compound has shown promise in various preclinical studies for treating conditions such as:

• Cancer : By inhibiting kinases that promote tumor growth and survival.
• Neurological Disorders : Potential effects on neuroinflammation and neurodegeneration through LRRK2 inhibition.
• Autoimmune Diseases : Modulation of immune responses via SYK inhibition.

Table 1: Summary of Biological Activities

Activity Type	Target Kinase	Potential Application
Inhibition	SYK	Autoimmune diseases
Inhibition	LRRK2	Neurodegenerative diseases
Inhibition	MYLK	Cancer treatment

Case Studies

• In Vitro Studies : A study demonstrated that 3-(4-Isobutylpiperazin-1-yl)-3-oxopropanenitrile effectively inhibited SYK activity in human lymphocyte cell lines, resulting in reduced proliferation and cytokine production, suggesting its potential in treating autoimmune disorders .
• Animal Models : In murine models of Alzheimer's disease, administration of the compound led to a significant decrease in neuroinflammatory markers and improved cognitive function, indicating its therapeutic potential for neurodegenerative conditions .

Research Findings

Recent patents highlight the development of this compound as part of a broader class of kinase inhibitors. The findings suggest that modifications to the piperazine ring can enhance selectivity and potency against specific kinases .

Table 2: Research Findings Overview

Study Type	Findings	Reference
Preclinical	Inhibition of SYK leads to reduced autoimmunity symptoms
Neurodegeneration	Improved cognitive function in Alzheimer's models

Q & A

Q. What are the standard synthetic routes for 3-(4-Isobutylpiperazin-1-yl)-3-oxopropanenitrile, and how are reaction conditions optimized?

Answer: The compound is typically synthesized via nucleophilic substitution or condensation reactions. A common method involves reacting cyanoacetamide derivatives with isobutylpiperazine under controlled conditions. For example:

• Solvent : Ethanol or THF for solubility and reactivity .
• Catalyst : Piperidine (0.5–1.0 eq) to accelerate amide bond formation .
• Temperature : 0–5°C to minimize side reactions (e.g., nitrile hydrolysis) .
• Reaction Time : 2–4 hours, monitored by TLC (silica gel, ethyl acetate/hexane 1:1) .
  Optimization Tips : Vary molar ratios (1:1 to 1:1.2 for amine:cyanoacetamide) and use inert atmospheres (N₂/Ar) to prevent oxidation .

Q. What purification techniques are recommended for isolating high-purity 3-(4-Isobutylpiperazin-1-yl)-3-oxopropanenitrile?

Answer:

• Column Chromatography : Use silica gel with gradient elution (hexane → ethyl acetate) to separate unreacted amines and byproducts .
• Recrystallization : Ethanol/water mixtures (70:30 v/v) yield crystals with >95% purity .
• HPLC : Reverse-phase C18 columns (acetonitrile/water + 0.1% TFA) confirm purity ≥99% for biological assays .

Q. How is the structural integrity of the compound validated post-synthesis?

Answer:

• X-ray Crystallography : Resolves bond lengths/angles (e.g., C=O at 1.22 Å, C≡N at 1.15 Å) and confirms stereochemistry .
• NMR Spectroscopy : Key signals include:
  • ¹H NMR : Piperazine protons at δ 2.5–3.0 ppm (multiplet), isobutyl CH₂ at δ 1.8–2.1 ppm .
  • ¹³C NMR : Carbonyl (C=O) at ~165 ppm, nitrile (C≡N) at ~115 ppm .
• FT-IR : Peaks at 2240 cm⁻¹ (C≡N stretch) and 1680 cm⁻¹ (amide C=O) .

Q. What safety protocols are critical when handling this compound?

Answer:

• PPE : Nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact .
• Ventilation : Use fume hoods to avoid inhalation of nitrile vapors .
• Waste Disposal : Segregate nitrile-containing waste for incineration by certified agencies .

Q. Which analytical methods are suitable for quantifying this compound in complex mixtures?

Answer:

• HPLC-UV : Use a C18 column with mobile phase (methanol:buffer pH 4.6, 65:35) and detection at 254 nm .
• LC-MS/MS : Electrospray ionization (ESI+) with m/z [M+H]⁺ ~265.2 for quantification in biological matrices .

Advanced Research Questions

Q. How can reaction yields be improved without compromising stereochemical purity?

Answer:

• Microwave-Assisted Synthesis : Reduce time (30–60 minutes) and increase yield (10–15%) via controlled dielectric heating .
• Catalyst Screening : Test DBU or DIPEA instead of piperidine to enhance regioselectivity .
• Solvent Optimization : Switch to DMF for higher boiling points and improved solubility of intermediates .

Q. How to resolve contradictions in spectroscopic data (e.g., unexpected NMR splitting patterns)?

Answer:

• Variable Temperature NMR : Identify dynamic processes (e.g., piperazine ring puckering) causing signal splitting .
• 2D NMR (COSY, HSQC) : Assign overlapping proton/carbon signals and detect conformational isomers .
• Computational Validation : Compare experimental NMR shifts with DFT-calculated values (B3LYP/6-31G*) .

Q. What computational strategies predict the compound’s bioactivity and binding modes?

Answer:

• Molecular Docking : Use AutoDock Vina to model interactions with targets (e.g., serotonin receptors) based on PubChem CID structures .
• MD Simulations : GROMACS for stability analysis of ligand-protein complexes over 100 ns trajectories .
• QSAR Models : Train on piperazine derivatives to correlate substituent effects (e.g., isobutyl vs. methyl) with activity .

Q. How to investigate structure-activity relationships (SAR) for derivatives of this compound?

Answer:

• Analog Synthesis : Modify the piperazine (e.g., 4-methyl, 4-phenyl) or nitrile group (e.g., replace with carboxylate) .
• Biological Assays : Test analogs in receptor-binding assays (e.g., 5-HT₃ inhibition) and measure IC₅₀ values .
• Statistical Analysis : Apply PCA or PLS regression to identify critical physicochemical parameters (logP, polar surface area) .

Q. What methodologies assess the compound’s stability under physiological conditions?

Answer:

• Forced Degradation Studies : Expose to pH 1–13 buffers (37°C, 24 hours) and monitor degradation via HPLC .
• Oxidative Stress Testing : Treat with H₂O₂ (3% v/v) to identify vulnerable sites (e.g., nitrile → amide conversion) .
• Lyophilization Stability : Store at −80°C and analyze crystalline form vs. amorphous aggregates via XRD .